Cas no 2891580-29-1 ((R)-3,3-Difluoro-1-methylpiperidin-4-amine)

• Product Name: (R)-3,3-Difluoro-1-methylpiperidin-4-amine
• CAS No: 2891580-29-1
• MF: C₆H₁₂F₂N₂
• MW: 150.169688224792
• CID: 6620991
• Update Time: 2026-03-11

(R)-3,3-Difluoro-1-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• (R)-3,3-Difluoro-1-methylpiperidin-4-amine

• Inchi： 1S/C6H12F2N2/c1-10-3-2-5(9)6(7,8)4-10/h5H,2-4,9H2,1H3/t5-/m1/s1
• InChI Key： ZDIKJUFGUYAAGP-RXMQYKEDSA-N
• SMILES： N1(C)CC[C@@H](N)C(F)(F)C1

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 155.7±40.0 °C(Predicted)
• pka: 7.48±0.40(Predicted)

Additional information on (R)-3,3-Difluoro-1-methylpiperidin-4-amine

(R)-3,3-Difluoro-1-methylpiperidin-4-amine: A Comprehensive Overview

The compound with CAS No 2891580-29-1, commonly referred to as (R)-3,3-Difluoro-1-methylpiperidin-4-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its unique structural features and its potential applications in drug development. The (R)-configuration of the molecule plays a crucial role in its stereochemical properties, which are essential for its biological activity.

Recent studies have highlighted the importance of fluorinated piperidine derivatives in medicinal chemistry. The presence of two fluorine atoms at the 3-position of the piperidine ring in (R)-3,3-Difluoro-1-methylpiperidin-4-amine introduces significant electronic and steric effects. These effects not only enhance the compound's stability but also contribute to its unique pharmacokinetic profile. Researchers have demonstrated that such fluorinated compounds can exhibit improved bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

The synthesis of (R)-3,3-Difluoro-1-methylpiperidin-4-amine involves a multi-step process that typically begins with the preparation of a suitable piperidine precursor. One of the most efficient methods reported in the literature involves the use of a chiral auxiliary to control the stereochemistry during the synthesis. This approach ensures that the (R)-configuration is retained throughout the reaction sequence, which is critical for achieving the desired biological activity.

In terms of applications, (R)-3,3-Difluoro-1-methylpiperidin-4-amine has shown promise as a building block for various bioactive molecules. Its structure makes it particularly suitable for use in the development of central nervous system (CNS) agents, where stereochemistry plays a pivotal role in determining efficacy and selectivity. Recent research has focused on its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes.

The methyl group at position 1 of the piperidine ring adds another layer of complexity to this compound's structure. This group not only influences the molecule's lipophilicity but also serves as a site for further functionalization. By modifying this position, chemists can tailor the compound's properties to suit specific therapeutic needs. For instance, substituting the methyl group with other alkyl chains or functional groups has been shown to significantly alter the compound's solubility and permeability.

From an analytical standpoint, (R)-3,3-Difluoro-1-methylpiperidin-4-amine can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods allow for precise determination of both its molecular structure and stereochemistry. Advanced computational tools have also been employed to model the compound's interactions with biological targets, providing valuable insights into its mechanism of action.

In conclusion, (R)-3,3-Difluoro-1-methylpiperidin-4-amine represents a fascinating example of how subtle structural modifications can lead to compounds with significant therapeutic potential. Its unique combination of fluorinated piperidine ring and chiral center makes it an invaluable tool in modern drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems.